1-(4-Aminophenyl)-N-isopropyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(4-aminophenyl)-N-propan-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H16N4O/c1-9(2)15-13(18)12-7-8-17(16-12)11-5-3-10(14)4-6-11/h3-9H,14H2,1-2H3,(H,15,18)
• InChI Key: SUJWUMCRDONBDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=NN(C=C1)C2=CC=C(C=C2)N
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques like Density Functional Theory. These studies often involve the calculation of wavenumbers and the analysis of vibrational modes.

Chemical Reactions Analysis

The chemical reactions involving similar compounds can be complex and varied. For instance, the reactions of amines can involve processes like alkylation, arylation, and reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “1-(4-Aminophenyl)-N-isopropyl-1H-pyrazole-3-carboxamide” would depend on its specific structure. Similar compounds, like 4-Aminophenol, are typically available as a white powder and are moderately soluble in alcohols.

Mechanism of Action

The mechanism of action for this compound is not clear without specific context. It could vary widely depending on the application, such as in pharmaceuticals, materials science, or environmental science.

Safety and Hazards

The safety and hazards associated with a specific compound depend on its properties and uses. For instance, 4-Aminophenol is considered hazardous by the 2012 OSHA Hazard Communication Standard. It’s important to handle such compounds with appropriate safety measures.

Future Directions

The future directions for research on a compound like “1-(4-Aminophenyl)-N-isopropyl-1H-pyrazole-3-carboxamide” could be vast, ranging from environmental remediation to pharmaceutical applications.